2-{2-[(3-Methylcyclopentyl)amino]ethoxy}ethan-1-ol

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 2-[2-[(3-methylcyclopentyl)amino]ethoxy]ethanol
• InChI: InChI=1S/C10H21NO2/c1-9-2-3-10(8-9)11-4-6-13-7-5-12/h9-12H,2-8H2,1H3
• InChI Key: DNGZZDWJVLHEEH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)NCCOCCO

Description

2-{2-[(3-Methylcyclopentyl)amino]ethoxy}ethan-1-ol is a chemical compound with the molecular formula C10H21NO2 and a molecular weight of 187.28 g/mol . This compound is primarily used for research purposes and is known for its unique structure, which includes a cyclopentyl ring substituted with a methyl group and an aminoethoxyethanol moiety.

Preparation Methods

The synthesis of 2-{2-[(3-Methylcyclopentyl)amino]ethoxy}ethan-1-ol typically involves the reaction of 3-methylcyclopentylamine with ethylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-{2-[(3-Methylcyclopentyl)amino]ethoxy}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced by other nucleophiles under suitable conditions.

Scientific Research Applications

2-{2-[(3-Methylcyclopentyl)amino]ethoxy}ethan-1-ol has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific molecular targets.

Industry: It is used in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 2-{2-[(3-Methylcyclopentyl)amino]ethoxy}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways and molecular interactions are subjects of ongoing research .

Comparison with Similar Compounds

2-{2-[(3-Methylcyclopentyl)amino]ethoxy}ethan-1-ol can be compared with similar compounds such as:

2-{2-[(Dimethylamino)ethoxy]ethanol: This compound has a similar structure but with a dimethylamino group instead of the 3-methylcyclopentylamino group.

2-{2-[(Ethylamino)ethoxy]ethanol: Another similar compound with an ethylamino group, used in various chemical and industrial processes.

The uniqueness of this compound lies in its specific structure, which imparts unique chemical and biological properties, making it valuable for research and industrial applications.